Cas no 2034400-97-8 (N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034400-97-8
• MF: C₁₄H₁₅N₃O₃S₂
• MW: 337.41720032692
• CID: 5799804
• Update Time: 2025-07-09

N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-2-oxoimidazolidine-1-carboxamide
• N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C14H15N3O3S2/c18-12-15-4-5-17(12)13(19)16-9-14(20,10-3-7-21-8-10)11-2-1-6-22-11/h1-3,6-8,20H,4-5,9H2,(H,15,18)(H,16,19)
• InChI Key： FNRWHDRYFCGILB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC(O)(C2SC=CC=2)C2C=CSC=2)=O)CCN1

Additional information on N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide

N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 2034400-97-8): A Comprehensive Overview

N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide (CAS No. 2034400-97-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. This comprehensive overview aims to provide a detailed insight into the chemical structure, synthesis, biological activity, and potential therapeutic applications of this compound.

The chemical structure of N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide is noteworthy for its intricate arrangement of functional groups. The molecule consists of a central imidazolidine ring, which is substituted with a 2-hydroxyethyl group and a carboxamide group. Additionally, the presence of two thiophene rings (one at the 2-position and one at the 3-position) adds to the complexity and unique properties of this compound. The combination of these functional groups imparts specific chemical and biological characteristics that are crucial for its potential therapeutic applications.

The synthesis of N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of 1,3-diaminopropane with a suitable thiophene-containing aldehyde followed by cyclization and subsequent functional group modifications. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of catalysts and green solvents, which have significantly improved the overall synthesis process.

In terms of biological activity, N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide has demonstrated remarkable anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary studies have also indicated that this compound may possess neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders like Alzheimer's disease.

The mechanism of action of N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-2-oxoimidazolidine-1-carboxamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses. By inhibiting NF-kB activation, this compound can reduce the expression of pro-inflammatory genes, thereby exerting its anti-inflammatory effects. Additionally, it may also interact with other signaling pathways such as mitogen-activated protein kinases (MAPKs) and phosphoinositide 3-kinase (PI3K)/Akt signaling, which are known to play crucial roles in cellular processes related to inflammation and neuroprotection.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-hydroxy-2-(thiophen-2-y l)- 2-(thiophen -3 - yl )e th yl ] - 2 - ox o i mi d az ol i di ne - 1 - car box am ide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigations to explore its therapeutic potential in more detail.

In conclusion, N-[2-hydroxy - 2 -( thi ophen - 2 - yl ) - 2 -( thi ophen - 3 - yl )e th yl ] - 2 - ox o i mi d az ol i di ne - 1 - car box am ide (CAS No. 2034400 -97 -8) represents a promising compound with significant potential in the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure, coupled with its favorable biological activity profile, makes it an attractive candidate for further research and development in the pharmaceutical industry.